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Compound of Interest

Compound Name: 2-bromo-3-methyl-4-nitroPyridine

CAS No.: 79055-55-3

Cat. No.: B1280534

Get Quote

Abstract & Strategic Importance
2-Bromo-3-methyl-4-nitropyridine is a high-value heterocyclic scaffold, serving as a critical

linchpin in the synthesis of next-generation kinase inhibitors and proton pump inhibitors. Its

structural uniqueness lies in the dense functionalization of the pyridine ring: the 2-bromo

handle allows for Suzuki/Buchwald couplings, the 4-nitro group serves as a masked amine for

heterocyclization, and the 3-methyl group provides essential steric constraints often required

for atropisomeric selectivity in drug targets.

This Application Note details a robust, scalable three-step protocol designed to overcome the

classical challenges of pyridine chemistry—specifically, the difficulty of regioselective nitration

on electron-deficient rings. By leveraging N-oxide activation, we bypass the electronic

deactivation of the pyridine nitrogen, enabling high-yield electrophilic aromatic substitution at

the C4 position.

Retrosynthetic Analysis & Route Selection
The direct nitration of 2-bromo-3-methylpyridine is kinetically unfavorable and regiochemically

promiscuous due to the electron-withdrawing nature of the pyridine nitrogen and the bromine
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atom. The "Golden Route" for large-scale production utilizes N-oxide activation, which

increases electron density at the C4 position (para to the N-oxide), directing the nitro group

precisely where required.

Synthetic Pathway[1][2][3][4][5][6]
N-Oxidation: Activation of 2-bromo-3-methylpyridine.

Regioselective Nitration: Electrophilic substitution at C4 directed by the N-oxide.

Deoxygenation: Chemoselective reduction of the N-oxide while retaining the nitro group.

2-Bromo-3-methylpyridine
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Step 1: N-Oxidation
(UHP/TFAA or H2O2/AcOH)

Intermediate 1:
2-Bromo-3-methylpyridine

N-oxide
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Intermediate 2:
2-Bromo-3-methyl-

4-nitropyridine N-oxide

Step 3: Deoxygenation
(PCl3 or PBr3)

TARGET:
2-Bromo-3-methyl-

4-nitropyridine

Click to download full resolution via product page

Caption: Figure 1. Three-step synthetic pathway utilizing N-oxide activation strategy.

Detailed Experimental Protocols
Step 1: Synthesis of 2-Bromo-3-methylpyridine N-oxide
Objective: Efficient oxidation of the pyridine nitrogen. Scale: 1.0 kg Input

Reagents:

2-Bromo-3-methylpyridine (1.0 equiv)

Urea Hydrogen Peroxide (UHP) (2.5 equiv) — Preferred over mCPBA for safety and cost

on scale.

Trifluoroacetic Anhydride (TFAA) (2.4 equiv)

Solvent: Dichloromethane (DCM) or Acetonitrile (MeCN)

Protocol:
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Setup: Charge a 20 L jacketed glass reactor with 2-bromo-3-methylpyridine (1.0 kg) and

DCM (10 L). Cool to 0°C.[1][2]

Addition: Add UHP (1.37 kg) in one portion (solid suspension).

Activation: Add TFAA (2.93 kg) dropwise over 2 hours, maintaining internal temperature <

10°C. Caution: Exothermic.

Reaction: Warm to room temperature (20-25°C) and stir for 12–16 hours. Monitor by HPLC

(Target: >98% conversion).

Quench: Cool to 0°C. Slowly add water (5 L) followed by saturated aqueous NaHSO₃ to

quench excess peroxide (Test with starch-iodide paper).

Workup: Separate phases. Wash organic layer with 1M NaOH (to remove trifluoroacetic

acid) and brine.

Isolation: Dry over Na₂SO₄, filter, and concentrate. The N-oxide is typically obtained as an

off-white solid.

Expected Yield: 90–95%

Step 2: Regioselective Nitration (The Critical Step)
Objective: Install the nitro group at C4. Safety Critical: Nitration of N-oxides is prone to thermal

runaway.

Reagents:

2-Bromo-3-methylpyridine N-oxide (from Step 1)

Concentrated H₂SO₄ (5.0 vol)

Fuming HNO₄ (90%+) (3.0 equiv)

Protocol:
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Dissolution: In a reactor, dissolve the N-oxide (1.0 kg) in conc. H₂SO₄ (5 L). Cool to 0–5°C.

[3][4]

Nitration: Add fuming HNO₃ dropwise over 3 hours. CRITICAL: Do not allow temperature to

exceed 10°C during addition.

Heating Ramp:

Insight: The reaction has a high activation energy. Slowly ramp temperature to 90°C over 2

hours.

Safety Note: Watch for gas evolution (NOx) around 60–70°C. Ensure condenser capacity

is sufficient.

Reaction: Stir at 90°C for 4–6 hours.

Quench: Cool mixture to 20°C. Pour onto crushed ice (10 kg) with vigorous stirring.

Neutralization: Adjust pH to 8–9 using solid Na₂CO₃ or 50% NaOH solution. Caution:

Massive CO₂ evolution if carbonate is used.

Isolation: The product (4-nitro N-oxide) usually precipitates as a yellow solid. Filter, wash with

water, and dry.[3]

Expected Yield: 60–75%[3]

Isomer Profile: >90% 4-nitro isomer (directed by N-oxide).

Step 3: Deoxygenation to Final Product
Objective: Restore the pyridine aromaticity by removing the N-oxide oxygen.

Reagents:

2-Bromo-3-methyl-4-nitropyridine N-oxide

Phosphorus Trichloride (PCl₃) (2.0 equiv)

Solvent: Chloroform or Toluene[5]
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Protocol:

Setup: Suspend the nitro-N-oxide (500 g) in Chloroform (5 L).

Addition: Add PCl₃ dropwise at room temperature.

Reflux: Heat to reflux (60–65°C) for 4 hours. The suspension will clear as the deoxygenated

product (more soluble) forms.

Quench: Cool to 0°C. Slowly pour into ice water (Careful: PCl₃ hydrolysis is violent).

Neutralization: Neutralize aqueous layer with NaOH to pH 7.

Extraction: Extract with DCM.

Purification: Crystallization from Ethanol/Heptane or silica plug filtration if necessary.

Expected Yield: 80–85%

Process Safety & Engineering Controls
Scaling up nitration reactions requires rigorous safety planning.

Hazard Control Measure

Thermal Runaway

Use a reactor with a high heat-transfer

coefficient (jacketed). Implement an automated

dosing system linked to internal temperature

(stop addition if T > T_set).

NOx Fumes
Scrubber system (NaOH) connected to reactor

vent.

Peroxide Accumulation

In Step 1, verify peroxide consumption with

starch-iodide before concentration. Never distill

peroxides to dryness.

PCl₃ Hydrolysis
PCl₃ reacts violently with water producing HCl

gas. Quench slowly into a large excess of ice.
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Analytical Specifications
Target Molecule: 2-Bromo-3-methyl-4-nitropyridine[6][7][8][9]

Appearance: Yellow crystalline solid.[3]

¹H NMR (400 MHz, CDCl₃):

δ 8.45 (d, J = 5.2 Hz, 1H, H-6) — Doublet due to coupling with H-5.

δ 7.60 (d, J = 5.2 Hz, 1H, H-5) — Ortho to Nitro.

δ 2.65 (s, 3H, CH₃) — Deshielded by ortho-nitro and ortho-bromo groups.

MS (ESI): [M+H]⁺ = 216.9/218.9 (Br isotope pattern).

Process Flow Diagram
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Caption: Figure 2. Process engineering flow for the critical nitration step.
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Commercial Availability & CAS Verification

2-Bromo-3-methyl-4-nitropyridine 1-oxide (CAS: 60323-97-9).[7][8][10]

2-Bromo-3-methyl-4-nitropyridine (CAS: 19755-53-4 for related isomer reference,
specific target often custom synthesized).

Disclaimer: This protocol involves hazardous reagents (fuming nitric acid, PCl3). All procedures

must be validated by a safety officer before execution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://accelachem.com/cn/productview_goodsid_312151_goodscode_SY284980.html
https://accelachem.com/cn/productview_goodsid_312151_goodscode_SY284980.html
https://accelachem.com/cn/productview_goodsid_312151_goodscode_SY284980.html
https://www.appretech.com/e_productshow/?4761-28547-28-6-4761.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB82550046.htm
https://www.benchchem.com/product/b1280534/docs#application-note-large-scale-synthesis-of-2-bromo-3-methyl-4-nitropyridine
https://www.benchchem.com/product/b1280534/docs#application-note-large-scale-synthesis-of-2-bromo-3-methyl-4-nitropyridine
https://www.benchchem.com/product/b1280534/docs#application-note-large-scale-synthesis-of-2-bromo-3-methyl-4-nitropyridine
https://www.benchchem.com/product/b1280534/docs#application-note-large-scale-synthesis-of-2-bromo-3-methyl-4-nitropyridine
https://www.benchchem.com/product/b1280534?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280534?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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